Tert-butyl 2-amino-2-cycloheptylacetate hydrochloride

Specification

• CAS No.: 2137462-66-7
• Molecular Formula: C13H26ClNO2
• Molecular Weight: 263.81
• IUPAC Name: tert-butyl 2-amino-2-cycloheptylacetate;hydrochloride
• Standard InChI: InChI=1S/C13H25NO2.ClH/c1-13(2,3)16-12(15)11(14)10-8-6-4-5-7-9-10;/h10-11H,4-9,14H2,1-3H3;1H
• Standard InChI Key: PELDFOGWSIMGTO-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)C(C1CCCCCC1)N.Cl

Introduction

Tert-butyl 2-amino-2-cycloheptylacetate hydrochloride is a chemical compound that belongs to the class of organic compounds known as amino acids and their derivatives. It is specifically a hydrochloride salt of tert-butyl 2-amino-2-cycloheptylacetate, which is an ester of cycloheptylglycine. This compound is of interest in various chemical and pharmaceutical applications due to its versatile structure and potential biological activities.

Synthesis and Preparation

The synthesis of tert-butyl 2-amino-2-cycloheptylacetate hydrochloride typically involves the reaction of cycloheptylglycine with tert-butyl chloroacetate or a similar esterification process, followed by hydrochloride salt formation. This process can be facilitated by various catalysts and conditions to optimize yield and purity.

Biological and Pharmaceutical Applications

While specific biological activities of tert-butyl 2-amino-2-cycloheptylacetate hydrochloride are not widely documented, compounds of this class are often explored for their potential in drug discovery due to their structural versatility. They can serve as intermediates or scaffolds for synthesizing more complex molecules with specific pharmacological properties.

Safety and Handling

• Hazards: Compounds like tert-butyl 2-amino-2-cycloheptylacetate hydrochloride may pose hazards similar to those of related compounds, such as skin irritation and eye damage, as seen with tert-butyl 2-amino-2-cyclohexylacetate.

• Precautions: Handling should involve protective measures like gloves, goggles, and working in a well-ventilated area.

Data Table: Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Hazards
Tert-butyl 2-amino-2-cyclohexylacetate	C12H23NO2	213.32	Skin irritation, serious eye damage
Tert-butyl 2-amino-2-cycloheptylacetate Hydrochloride	Not explicitly listed	Estimated > 249.78	Potential skin and eye irritation
(R)-Tert-butyl 2-amino-2-phenylacetate	C12H17NO2	207.27	Skin irritation, serious eye irritation

Research Findings and Future Directions

Research on tert-butyl 2-amino-2-cycloheptylacetate hydrochloride is limited, but its structural similarity to other amino acid derivatives suggests potential applications in pharmaceutical chemistry. Future studies could focus on its synthesis optimization, biological activity screening, and use as a scaffold for drug design.